N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]pyridine-2-carboxamide

• IUPAC Name: N-[2-(4-ethoxyphenyl)-4-oxochromen-6-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C23H18N2O4/c1-2-28-17-9-6-15(7-10-17)22-14-20(26)18-13-16(8-11-21(18)29-22)25-23(27)19-5-3-4-12-24-19/h3-14H,2H2,1H3,(H,25,27)
• InChI Key: RKFBUEOSXZGMKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=N4
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol

Description

“N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]pyridine-2-carboxamide” is a chemical compound. The molecule contains a total of 43 bonds, including 26 non-H bonds, 15 multiple bonds, 4 rotatable bonds, 3 double bonds, 12 aromatic bonds, 3 six-membered rings, 1 ten-membered ring, 1 secondary amide (aliphatic), 1 ketone (aromatic), and 2 ethers (aromatic).

Molecular Structure Analysis

The molecular structure of this compound has been elucidated by single crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques. In this molecule, the dihedral angle between furan and pyridine rings is 73.52(14)°.

Scientific Research Applications

• Crystal Structure Analysis :

  • The study of 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, a structurally related compound, provides insights into its crystal structure, highlighting its conformation and potential interactions in different polymorphic forms (Reis et al., 2013).

• Synthesis and Structural Elucidation :

  • Research on N,1-Bis(4-ethoxyphenyl)-2,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxamide offers insight into the synthesis and structural features of similar compounds, which may be relevant for understanding the target molecule (Detert et al., 2018).

• Synthetic Methodology and Computational Studies :

  • The synthesis and computational analysis of compounds like 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide, which share structural similarities with the target compound, can provide valuable insights into the chemical behavior and potential applications of these molecules (Jayarajan et al., 2019).

• Molecular Docking and Anticancer Activity :

  • Studies on related compounds involving molecular docking and non-linear optical properties might indicate potential biological activities, such as inhibition of tubulin polymerization, which could suggest applications in cancer research (Jayarajan et al., 2019).

• Metal Complex Formation and Spectroscopic Studies :

  • Research into novel copper(II), cobalt(II), and nickel(II) complexes with structurally similar ligands can reveal insights into the coordination chemistry and electronic properties of these compounds, potentially informing their use in various applications (Myannik et al., 2018).